Cas no 1805253-77-3 (3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1805253-77-3
• MF: C₉H₈BrF₂N₃
• MW: 276.080727577209
• CID: 4862942
• Update Time: 2025-06-09

3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H8BrF2N3/c10-7-5(1-2-13)4-15-8(9(11)12)6(7)3-14/h4,9H,1,3,14H2
• InChI Key： LOHZFEKPRUFJTE-UHFFFAOYSA-N
• SMILES： BrC1C(CC#N)=CN=C(C(F)F)C=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.7
• Topological Polar Surface Area: 62.7

Additional information on 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-acetonitrile

Professional Introduction to 3-(Aminomethyl)-4-bromo-2-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1805253-77-3)

3-(Aminomethyl)-4-bromo-2-()pyridine-5-acetonitrile (CAS No. 1805253-77-3) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the development of novel therapeutic agents. The presence of both aminomethyl and substituents makes it a versatile intermediate in synthetic chemistry, enabling the construction of complex molecular architectures essential for drug discovery.

The group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug molecules. This feature has been extensively explored in recent years, with studies demonstrating its efficacy in improving the pharmacokinetic profiles of small-molecule drugs. In particular, the incorporation of groups has been shown to reduce metabolic degradation, thereby extending the half-life of active pharmaceutical ingredients (APIs). This has opened up new avenues for the design of more effective and durable therapeutics.

Furthermore, the moiety in 3-()-4-bromo-2-()pyridine-5-acetonitrile provides a reactive site for further functionalization. This capability is crucial for the synthesis of biaryl compounds, which are prevalent in many clinically successful drugs. The pyridine core itself is a cornerstone scaffold in medicinal chemistry, known for its broad spectrum of biological activities. Its incorporation into drug candidates often leads to enhanced solubility and bioavailability, making it an attractive choice for medicinal chemists.

In recent years, there has been a surge in research focused on developing innovative methodologies for constructing complex heterocyclic compounds. Among these, 3-()-4-bromo-2-()pyridine-5-acetonitrile has emerged as a key intermediate in several synthetic strategies. For instance, its brominated pyridine ring can undergo cross-coupling reactions with various nucleophiles, allowing for the introduction of diverse functional groups at specific positions. This flexibility has been leveraged in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

The acetonitrile substituent at the 5-position of the pyridine ring adds another layer of reactivity to this compound. Acetonitrile groups are known to influence both the electronic properties and solubility characteristics of molecules. In drug design, this feature can be exploited to fine-tune the pharmacokinetic properties of lead compounds. For example, acetonitrile-containing scaffolds have been shown to improve blood-brain barrier penetration, making them particularly valuable in neuropharmacological research.

The applications of 3-()-4-bromo-2-()pyridine-5-acetonitrile extend beyond academic research and into industrial settings. Pharmaceutical companies have utilized this compound as a building block for synthesizing novel drug candidates with improved efficacy and safety profiles. The ability to modify both the aminomethyl and difluoromethyl groups allows for rapid optimization of lead compounds through structure-activity relationship (SAR) studies.

In conclusion, 3-()-4-bromo-2-()pyridine-5-acetonitrile represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to develop next-generation therapeutics. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.